5-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}-N-(2-methoxybenzyl)furan-2-carboxamide

• Molecular Formula: C20H21N3O3S
• Molecular Weight: 383.5 g/mol
• IUPAC Name: 5-[(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl]-N-[(2-methoxyphenyl)methyl]furan-2-carboxamide
• InChI: InChI=1S/C20H21N3O3S/c1-13-10-14(2)23-20(22-13)27-12-16-8-9-18(26-16)19(24)21-11-15-6-4-5-7-17(15)25-3/h4-10H,11-12H2,1-3H3,(H,21,24)
• InChI Key: SUDPTTLOYAVYJM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)SCC2=CC=C(O2)C(=O)NCC3=CC=CC=C3OC)C

Description

• This compound, with the IUPAC name 5-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}-2-furoic acid , belongs to the class of pyrimidine derivatives.
• Its molecular formula is C₁₂H₁₂N₂O₃S with a molecular weight of approximately 264.3 g/mol .
• The compound features a pyrimidine ring, a furan ring, and a thioether group.
• Now, let’s explore its preparation methods and industrial production.

Preparation Methods

Synthetic Routes: The synthesis of this compound involves several steps

Reaction Conditions: Specific reaction conditions and reagents used in the synthesis would depend on the chosen synthetic pathway.

Chemical Reactions Analysis

Reactivity: The compound may undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions: These would vary based on the specific reaction type. For example

Major Products: The products formed would depend on the reaction conditions. Detailed studies on specific products are needed.

Scientific Research Applications

Chemistry: Researchers may explore its reactivity, stability, and potential as a building block for other compounds.

Biology: Investigating its interactions with biological molecules (e.g., enzymes, receptors) could reveal its biological activity.

Medicine: It might serve as a lead compound for drug development, targeting specific pathways.

Industry: Its applications in materials science or as intermediates in chemical processes are worth exploring.

Mechanism of Action

• Unfortunately, specific information about the mechanism of action for this compound is not readily available. Further research is needed to elucidate its effects at the molecular level.

Comparison with Similar Compounds

Uniqueness: Highlighting its uniqueness requires a comparison with structurally related compounds.

Similar Compounds: While I don’t have a list of similar compounds at hand, exploring databases or scientific literature would reveal relevant analogs.